Cas no 92049-88-2 ( )

• Product Name: &nbsp
• CAS No: 92049-88-2
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 867232
• PubChem ID: 13100982
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-methyl-1H-imidazol-5-yl)ethanone
• Ethanone, 2-bromo-1-(2-methyl-1H-imidazol-4-yl)- (9CI)
• SCHEMBL5591363
• DTXSID00518155
• 2-BROMO-1-(2-METHYL-1H-IMIDAZOL-4-YL)-ETHANONE
• 2-Bromo-1-(2-methyl-1H-imidazol-5-yl)ethan-1-one
• 2-Bromo-1-(2-methyl-1H-imidazol-4-yl)ethanone
• 92049-88-2
• RFVGFNRMKXONPH-UHFFFAOYSA-N
• 4-bromoacetyl-2-methylimidazole
•  

• Inchi： 1S/C6H7BrN2O/c1-4-8-3-5(9-4)6(10)2-7/h3H,2H2,1H3,(H,8,9)
• InChI Key： RFVGFNRMKXONPH-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN=C(C)N1)=O

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų